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Abstract
2-Methoxyestrone (2-ME1) is an endogenous metabolite of the primary estrogen, estrone.

Formed through the action of catechol-O-methyltransferase (COMT) on 2-hydroxyestrone, 2-

ME1 is characterized by the addition of a methoxy group at the 2-position of the steroid's A-

ring.[1][2] Unlike its parent hormone, 2-Methoxyestrone exhibits very low affinity for estrogen

receptors (ERs) and possesses minimal estrogenic activity.[2][3] Despite this, emerging

research suggests that 2-ME1 may have distinct biological roles, including potential anticancer

and neuroprotective effects, often considered in conjunction with its more extensively studied

counterpart, 2-methoxyestradiol (2-ME2). This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, metabolic pathways, and

known biological activities of 2-Methoxyestrone, with a focus on quantitative data and detailed

experimental methodologies relevant to researchers in the field of drug development.

Chemical Structure and Physicochemical Properties
2-Methoxyestrone is a steroid derivative with the IUPAC name 3-Hydroxy-2-methoxyestra-

1,3,5(10)-trien-17-one.[3] Its chemical structure consists of the classic four-ring steroid nucleus

with a methoxy group at the C-2 position and a ketone group at C-17.
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Table 1: Chemical and Physical Properties of 2-Methoxyestrone

Property Value Reference(s)

Molecular Formula C₁₉H₂₄O₃ [4]

Molecular Weight 300.39 g/mol [4]

CAS Number 362-08-3 [4]

IUPAC Name
3-Hydroxy-2-methoxyestra-

1,3,5(10)-trien-17-one
[3]

Melting Point 187-190 °C [5]

pKa 10.81 [6]

Solubility
In DMSO: 50 mg/mL (166.45

mM)
[7]

In 10% DMSO + 90% (20%

SBE-β-CD in Saline): ≥ 2.5

mg/mL

[7]

In 10% DMSO + 90% Corn Oil:

≥ 2.5 mg/mL
[7]

Metabolism of 2-Methoxyestrone
2-Methoxyestrone is a key metabolite in the C-2 hydroxylation pathway of estrogen

metabolism. This pathway is considered a "protective" route as it leads to the formation of

catechols with lower estrogenic potential. The metabolic cascade begins with the hydroxylation

of estrone (E1) at the C-2 position by cytochrome P450 enzymes, primarily CYP1A1, to form 2-

hydroxyestrone (2-OHE1).[2] Subsequently, the enzyme catechol-O-methyltransferase (COMT)

catalyzes the methylation of the hydroxyl group at the 2-position of 2-OHE1 to yield 2-
Methoxyestrone.[1][2] 2-ME1 can be further metabolized through sulfation or glucuronidation

to facilitate its excretion.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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